Cas no 1785264-51-8 (2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine
• CAS No: 1785264-51-8
• MF: C₈H₈BrClFN
• MW: 252.51122379303
• CID: 5989928
• PubChem ID: 105424488
• Update Time: 2025-06-12

2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine
• 1785264-51-8
• EN300-1926240

• Inchi： 1S/C8H8BrClFN/c9-6-3-5(8(11)4-12)1-2-7(6)10/h1-3,8H,4,12H2
• InChI Key： DFWGQUFJFCPAIT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CN)F)Cl

Computed Properties

• Exact Mass: 250.95127g/mol
• Monoisotopic Mass: 250.95127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine

Introduction to 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine (CAS No. 1785264-51-8)

2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1785264-51-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif comprising a fluorinated ethylamine moiety attached to a bromo-chloro-substituted benzene ring, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The structural framework of 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine incorporates key pharmacophoric elements that are frequently explored in drug discovery programs. The presence of both bromine and chlorine substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the fluorine atom introduces metabolic stability and lipophilicity, which are critical factors in optimizing pharmacokinetic profiles of drug candidates.

In recent years, there has been growing interest in exploring the biological activities of halogenated aromatic compounds. The combination of bromo and chloro groups on the phenyl ring in 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine suggests potential interactions with various biological targets, including enzymes and receptors. This has prompted extensive investigation into its derivatives as candidates for treating a range of diseases.

One of the most compelling areas of research involving 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. By modifying the structure of this compound, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively.

Recent studies have demonstrated that derivatives of 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine exhibit inhibitory activity against specific kinases. For instance, modifications to the amine group have shown promise in enhancing binding affinity and selectivity. These findings highlight the compound's potential as a scaffold for further drug development.

The fluorine atom in 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine also plays a crucial role in its pharmacological properties. Fluorine substitution is a well-established strategy in medicinal chemistry to improve drug efficacy and reduce toxicity. The presence of fluorine can influence both the electronic properties of the molecule and its interactions with biological targets, making it an attractive feature for designing next-generation therapeutics.

Another area of interest is the exploration of 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine as a building block for more complex molecules. Its versatile structure allows for further functionalization, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel lead compounds with therapeutic potential.

The synthesis of 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

In conclusion, 2-(3-bromo-4-chlorophenyl)-2-fluoroethan-1-amine (CAS No. 1785264-51-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.